Cas no 18718-07-5 (Manganese Dihydrogen Phosphate)

• Product Name: Manganese Dihydrogen Phosphate
• CAS No: 18718-07-5
• MF: H₄MnO₈P₂
• MW: 248.912531852722
• MDL: MFCD09263182
• CID: 51137
• Update Time: 2026-05-14

Manganese Dihydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• manganese dihydrogen phosphate　　
• Manganese phosphate acid
• MANGANESE DIHYDROGEN PHOSPHATE CP
• manganese(2+),diphosphate
• Manganous dihydrogen phosphate
• EINECS 242-520-2
• Manganese bis(dihydrogen phosphate)
• manganous diphosphate
• Phosphoric acid,manganese(2+) salt (2:1)
• Mazev Salt
• Mazhef salt
• Mazhev salt
• Manganesebiphosphate
• Manganese-2-phosphate
• Manganesedihydrogenphosphate
• Maganous dihydrogen phosphate
• manganousdihydrogenphosphate
• 马日夫盐
• Manganese Dihydrogen Phosphate

• MDL： MFCD09263182
• Inchi： InChI=1S/Mn.2H3O4P.4H2O/c;2*1-5(2,3)4;;;;/h;2*(H3,1,2,3,4);4*1H2/q+2;;;;;;/p-2
• InChI Key： JJDIMABKAJGYEG-UHFFFAOYSA-L
• SMILES： O.O.O.O.O=P([O-])(O)O.O=P([O-])(O)O.[Mn+2]

Computed Properties

• Exact Mass: 320.91800
• Monoisotopic Mass: 244.84489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173
• Surface Charge: -4
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to grayish white or reddish crystals. It can dissolve in water and hydrolyze to form flocculent precipitate.
• Melting Point: >300°C
• Boiling Point: 158°Cat760mmHg
• Flash Point: °C
• PSA: 217.72000
• LogP: -1.23800
• Sensitiveness: Sensitive to humidity
• Solubility: It can dissolve in water and hydrolyze to form flocculent precipitate. The aqueous solution is acidic and insoluble in alcohol.

Manganese Dihydrogen Phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R34; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds